Cas no 36749-41-4 ( )

• Product Name: &nbsp
• CAS No: 36749-41-4
• MF: C₈H₅BrN₂O₆
• MW: 305.039101362228
• CID: 921625
• PubChem ID: 293192
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• methyl 2-bromo-3,5-dinitrobenzoate
• 2-Brom-3,5-dinitro-benzoesaeure-methylester
• 2-bromo-3,5-dinitro-benzoic acid methyl ester
• AC1L6JNC
• AC1Q5AKY
• AG-K-86878
• AR-1J4703
• CTK4H7082
• NSC159525
• SCHEMBL13987139
• MFCD15466487
• CS-0361760
• XSJXJYYYTKHXQW-UHFFFAOYSA-N
• DB-330001
• methyl2-bromo-3,5-dinitrobenzoate
• 2-bromo-3,5-dinitrobenzoic acid methyl ester
• NSC-159525
• 36749-41-4
• AKOS011218881
• DTXSID60303645
•  

• Inchi： 1S/C8H5BrN2O6/c1-17-8(12)5-2-4(10(13)14)3-6(7(5)9)11(15)16/h2-3H,1H3
• InChI Key： XSJXJYYYTKHXQW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C(=O)OC)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 303.93305
• Monoisotopic Mass: 303.93310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 112.58
• LogP: 3.09850